Cas no 887590-21-8 (Benzenamine,N-(cyclohexylmethyl)-4-(trifluoromethyl)-)

• Product Name: Benzenamine,N-(cyclohexylmethyl)-4-(trifluoromethyl)-
• CAS No: 887590-21-8
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 713569
• PubChem ID: 29047546
• Update Time: 2025-04-19

Benzenamine,N-(cyclohexylmethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(cyclohexylmethyl)-4-(trifluoromethyl)-
• CYCLOHEXYLMETHYL-(4-TRIFLUOROMETHYL-PHENYL)-AMINE
• N-(cyclohexylmethyl)-4-(trifluoromethyl)aniline
• DTXSID00651910
• AKOS009049049
• VJBKSPNEOLQLDJ-UHFFFAOYSA-N
• 887590-21-8
• CYCLOHEXYLMETHYL-(4-TRIFLUOROMETHYLPHENYL)AMINE

• MDL： MFCD07786992
• Inchi： 1S/C14H18F3N/c15-14(16,17)12-6-8-13(9-7-12)18-10-11-4-2-1-3-5-11/h6-9,11,18H,1-5,10H2
• InChI Key： VJBKSPNEOLQLDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCC1CCCCC1)(F)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų